Cas no 671186-08-6 (5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole)

• Product Name: 5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole
• CAS No: 671186-08-6
• MF: C₁₃H₈Cl₂N₄O
• MW: 307.134819984436
• MDL: MFCD00105014
• CID: 1056643
• PubChem ID: 2806001
• Update Time: 2025-05-26

5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole
• (5P)-5-[2-(2,4-dichlorophenoxy)phenyl]-2H-tetrazole
• MFCD00105014
• FT-0738637
• AKOS027256996
• A1-08790
• 671186-08-6
• A917830
• 5-(2-(2,4-Dichlorophenoxy)phenyl)-2H-tetrazole
• LM9
• SY014789
• AC7579
• CS-0454786
• DB-023563

• MDL： MFCD00105014
• Inchi： 1S/C13H8Cl2N4O/c14-8-5-6-12(10(15)7-8)20-11-4-2-1-3-9(11)13-16-18-19-17-13/h1-7H,(H,16,17,18,19)
• InChI Key： NUYWOTGHOXXCLV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1=CC=CC=C1C1N=NNN=1)Cl

Computed Properties

• Exact Mass: 306.00800
• Monoisotopic Mass: 306.0075163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.69000
• LogP: 3.96580

Additional information on 5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole

Introduction to 5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole (CAS No. 671186-08-6)

5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 671186-08-6, has garnered attention due to its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates a tetrazole core, which is a heterocyclic structure known for its versatility in medicinal chemistry. The presence of a 2,4-dichlorophenoxy substituent further enhances its pharmacological profile, making it a valuable scaffold for drug discovery.

The synthesis and characterization of 5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole involve rigorous methodologies to ensure high purity and yield. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound. These analytical methods provide detailed insights into the molecular interactions and conformational dynamics, which are crucial for understanding its biological activity.

In recent years, there has been a growing interest in tetrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the tetrazole moiety exhibit antimicrobial, anti-inflammatory, and anticancer properties. The 2,4-dichlorophenoxy group in 5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole is particularly noteworthy, as it imparts lipophilicity and enhances membrane permeability, facilitating cellular uptake and target interaction.

The pharmacological potential of 5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole has been explored in various preclinical studies. Researchers have investigated its effects on enzymes and receptors involved in disease pathways, such as kinases and ion channels. Preliminary findings suggest that this compound may interfere with key signaling cascades, leading to therapeutic benefits. For instance, its ability to modulate the activity of certain kinases could make it a promising candidate for treating cancers characterized by aberrant kinase activity.

Furthermore, the structural features of 5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole make it an attractive candidate for further derivatization. By modifying the substituents or exploring different synthetic pathways, chemists can generate a library of analogs with tailored properties. This approach allows for the optimization of potency, selectivity, and pharmacokinetic profiles, ultimately leading to more effective drug candidates.

The role of computational chemistry in the study of 5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole cannot be overstated. Molecular modeling techniques provide valuable insights into the interactions between this compound and biological targets. By predicting binding affinities and identifying key binding residues, researchers can rationalize experimental results and guide the design of novel derivatives. These computational studies complement traditional experimental approaches, accelerating the drug discovery process.

In conclusion, 5-[2-(2,4-Dichlorophenoxy)phenyl]-2H-tetrazole (CAS No. 671186-08-6) represents a fascinating area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further exploration. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in the development of innovative therapeutic strategies.